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Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B15592087 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Rauvotetraphylline C is a complex indole alkaloid isolated from the plant species Rauwolfia

tetraphylla.[1][2] Alkaloids from the Rauwolfia genus are known for a wide range of

pharmacological activities, including anti-inflammatory, anti-hypertensive, and anti-cancer

effects.[2] The development of a well-characterized analytical standard for Rauvotetraphylline
C is a critical prerequisite for robust quality control, pharmacokinetic studies, and further

investigation into its biological activities.

This document provides detailed protocols for the preparation, purification, and characterization

of a Rauvotetraphylline C analytical standard. The methodologies described herein are

designed to ensure the identity, purity, and concentration of the standard, making it suitable for

use in a variety of research and drug development applications.
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Property Value

Molecular Formula C28H34N2O7

Molecular Weight 510.58 g/mol [1]

CAS Number 1422506-51-1[1]

Appearance White to off-white solid

Solubility

Low water solubility. Soluble in organic solvents

such as methanol, ethanol, DMSO, and

chloroform.

Experimental Protocols
1. Preparation of Rauvotetraphylline C Analytical Standard

This protocol outlines the general workflow for preparing a Rauvotetraphylline C analytical

standard from a semi-purified plant extract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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